Cas no 808769-54-2 (3,22-Dihydroxyolean-12-en-29-oic acid)

• Product name: 3,22-Dihydroxyolean-12-en-29-oic acid
• CAS No: 808769-54-2
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 836919
• PubChem ID: 5257562

3,22-Dihydroxyolean-12-en-29-oic acid Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oic acid, 3,22-dihydroxy-, (3a,20a,22b)-
• 3,22-Dihydroxyolean-12-en-29-oic
• 3,22-Dihydroxyolean-12-en-29-oic acid
• (3α,20α,22β)-3,22-Dihydroxyolean-12-en-29-oic acid (ACI)
• 3α,22β-Dihydroxyolean-12-en-29-oic acid
• CS-0017437
• CHEMBL482586
• A-Dihydroxyolean-12-en-29-oic acid
• 3
• A,22
• 808769-54-2
• HY-N1762
• FS-9054
• 3alpha,22beta-Dihydroxyoleana-12-ene-29-oic acid
• AKOS032961770
• (2S,4R,4aR,6aR,6aS,6bR,8aR,10R,12aR,14bS)-4,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid
• B0005-190246
• (4aR,6aR,6aS,6bR,12aR,14bR)-4,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid
• 4,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid
• [ "" ]
• (5xi,18alpha)-3,22-Dihydroxyolean-12-en-29-oic acid
• DA-59534
• CID 71307339

• MDL： MFCD20274848
• Inchi： 1S/C30H48O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21+,22+,23+,26-,27+,28-,29+,30+/m0/s1
• InChI Key： JTBGJQZJEYVBJZ-OSIPASOBSA-N
• SMILES： C[C@]12[C@@]3(CC[C@]4([C@H](O)C[C@@](C)(C(=O)O)C[C@H]4C3=CC[C@@H]1[C@]1(CC[C@@H](O)C(C)(C)[C@@H]1CC2)C)C)C

Computed Properties

• Exact Mass: 472.35526001g/mol
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 584.1±50.0 °C at 760 mmHg
• Flash Point: 321.1±26.6 °C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

3,22-Dihydroxyolean-12-en-29-oic acid Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids

Additional information on 3,22-Dihydroxyolean-12-en-29-oic acid

3,22-Dihydroxyolean-12-en-29-oic Acid (CAS No. 808769-54-2): A Comprehensive Overview

3,22-Dihydroxyolean-12-en-29-oic acid (CAS No. 808769-54-2) is a naturally occurring triterpenoid compound derived from the oleanolic acid family. This bioactive molecule has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of natural medicine, pharmacology, and functional food development. With the growing interest in plant-derived compounds for health benefits, researchers are increasingly focusing on this unique pentacyclic triterpene and its derivatives.

The chemical structure of 3,22-dihydroxyolean-12-en-29-oic acid features a characteristic oleanane skeleton with hydroxyl groups at positions 3 and 22, and a carboxylic acid moiety at position 29. This specific arrangement of functional groups contributes to its distinctive biological activities and pharmacokinetic properties. Current studies suggest that this compound may play a role in modulating various cellular pathways, making it a subject of interest for drug discovery programs targeting chronic diseases.

In traditional medicine systems, plants containing 3,22-dihydroxyolean-12-en-29-oic acid have been used for centuries, though the specific compound was only isolated and characterized in modern times. The increasing demand for natural therapeutics and plant-based medicine has driven research into this molecule's potential benefits. Recent publications in journals like Phytochemistry and Journal of Natural Products have highlighted its possible applications in supporting metabolic health and cellular function.

The pharmacological properties of 3,22-dihydroxyolean-12-en-29-oic acid are currently being investigated in various preclinical models. Early research indicates potential effects on inflammatory markers and oxidative stress pathways, which aligns with current consumer interest in anti-aging solutions and longevity compounds. These findings have positioned this triterpenoid as a promising candidate for further development in the nutraceutical and cosmeceutical industries.

From a market perspective, the global demand for specialty plant compounds like 3,22-dihydroxyolean-12-en-29-oic acid is growing steadily. The compound's potential applications in functional foods, dietary supplements, and natural skincare products align with current consumer trends toward clean-label ingredients and plant-powered formulations. Manufacturers are increasingly seeking high-purity sources of this compound to meet the needs of health-conscious consumers.

In analytical chemistry, 3,22-dihydroxyolean-12-en-29-oic acid is typically characterized using advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure accurate identification and quantification, which is crucial for quality control in phytopharmaceutical applications. The compound's stability profile and solubility characteristics are also important considerations for formulation scientists working on delivery systems.

The biosynthetic pathway of 3,22-dihydroxyolean-12-en-29-oic acid in plants involves several enzymatic steps that modify the basic oleanane framework. Understanding these pathways is valuable for both plant biotechnology applications and sustainable production methods. With increasing interest in green chemistry approaches, researchers are exploring ways to optimize the yield of this valuable compound through plant cultivation techniques and bioprocessing methods.

Current research directions for 3,22-dihydroxyolean-12-en-29-oic acid include investigating its potential synergistic effects with other bioactive plant compounds, as well as exploring structural modifications to enhance its bioavailability and target specificity. These studies are particularly relevant given the growing market for multi-component botanical formulations and precision nutrition products.

From a regulatory standpoint, 3,22-dihydroxyolean-12-en-29-oic acid as a natural compound is generally recognized as safe when derived from traditional plant sources. However, as with any bioactive ingredient, appropriate safety assessments and quality standards must be maintained, especially for products making structure-function claims. The compound's status varies by region, reflecting different approaches to natural product regulation worldwide.

Looking ahead, 3,22-dihydroxyolean-12-en-29-oic acid represents an exciting area of research at the intersection of traditional knowledge and modern science. As analytical techniques become more sophisticated and consumer demand for evidence-based botanicals grows, this compound is likely to receive increasing attention from both the scientific community and health product developers. Future studies may reveal additional applications for this versatile plant secondary metabolite in various health and wellness contexts.